Cas no 5216-52-4 (1-bromo-4-[1-(4-bromophenyl)-2-chloroethyl]benzene)

• Product Name: 1-bromo-4-[1-(4-bromophenyl)-2-chloroethyl]benzene
• CAS No: 5216-52-4
• MF: C₁₄H₁₁Br₂Cl
• MW: 374.498141527176
• CID: 1576176
• PubChem ID: 251616
• Update Time: 2025-04-21

1-bromo-4-[1-(4-bromophenyl)-2-chloroethyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-[1-(4-bromophenyl)-2-chloroethyl]benzene
• 1,1'-(2-chloroethane-1,1-diyl)bis(4-bromobenzene)
• NSC72203
• AC1L5K8N
• CTK4J5507
• KST-1B5432
• AC1Q2627
• AR-1B3439
• NSC-72203
• AG-J-47229
• 1,1'-(2-chloroethane-1,1-diyl)bis(4-bromobenzene); NSC72203; AC1L5K8N; CTK4J5507; KST-1B5432; AC1Q2627; AR-1B3439; NSC-72203; AG-J-47229;
• AKOS024433838
• 5216-52-4
• DTXSID50290979

• Inchi： 1S/C14H11Br2Cl/c15-12-5-1-10(2-6-12)14(9-17)11-3-7-13(16)8-4-11/h1-8,14H,9H2
• InChI Key： IVZSOMYJMXCGLE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCl)C1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 371.89163
• Monoisotopic Mass: 371.89160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 5.58230